Cas no 2189497-71-8 (3-methyl-1-[1-(4,4,4-trifluorobutanoyl)piperidin-4-yl]imidazolidine-2,4-dione)

3-Methyl-1-[1-(4,4,4-trifluorobutanoyl)piperidin-4-yl]imidazolidine-2,4-dione is a specialized heterocyclic compound featuring a piperidine core functionalized with a trifluorobutanoyl group and an imidazolidine-2,4-dione moiety. Its structural complexity and incorporation of a trifluoromethyl group enhance its potential as a key intermediate in pharmaceutical and agrochemical synthesis. The compound’s unique properties, including improved metabolic stability and lipophilicity due to the trifluoromethyl substitution, make it valuable for drug discovery applications, particularly in the development of bioactive molecules targeting central nervous system (CNS) disorders or enzyme inhibition. Its well-defined synthetic route ensures reproducibility for research and industrial use.
3-methyl-1-[1-(4,4,4-trifluorobutanoyl)piperidin-4-yl]imidazolidine-2,4-dione structure
2189497-71-8 structure
Product Name:3-methyl-1-[1-(4,4,4-trifluorobutanoyl)piperidin-4-yl]imidazolidine-2,4-dione
CAS No:2189497-71-8
MF:C13H18F3N3O3
MW:321.295533657074
CID:5337240
Update Time:2025-06-08

3-methyl-1-[1-(4,4,4-trifluorobutanoyl)piperidin-4-yl]imidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-1-(1-(4,4,4-trifluorobutanoyl)piperidin-4-yl)imidazolidine-2,4-dione
    • 3-methyl-1-[1-(4,4,4-trifluorobutanoyl)piperidin-4-yl]imidazolidine-2,4-dione
    • Inchi: 1S/C13H18F3N3O3/c1-17-11(21)8-19(12(17)22)9-3-6-18(7-4-9)10(20)2-5-13(14,15)16/h9H,2-8H2,1H3
    • InChI Key: YIBLBOSOLCRZLG-UHFFFAOYSA-N
    • SMILES: FC(CCC(N1CCC(CC1)N1C(N(C)C(C1)=O)=O)=O)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 473
  • XLogP3: 0.8
  • Topological Polar Surface Area: 60.9

3-methyl-1-[1-(4,4,4-trifluorobutanoyl)piperidin-4-yl]imidazolidine-2,4-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6529-1759-2μmol
3-methyl-1-[1-(4,4,4-trifluorobutanoyl)piperidin-4-yl]imidazolidine-2,4-dione
2189497-71-8
2μmol
$85.5 2023-09-08
Life Chemicals
F6529-1759-5μmol
3-methyl-1-[1-(4,4,4-trifluorobutanoyl)piperidin-4-yl]imidazolidine-2,4-dione
2189497-71-8
5μmol
$94.5 2023-09-08
Life Chemicals
F6529-1759-10μmol
3-methyl-1-[1-(4,4,4-trifluorobutanoyl)piperidin-4-yl]imidazolidine-2,4-dione
2189497-71-8
10μmol
$103.5 2023-09-08
Life Chemicals
F6529-1759-20μmol
3-methyl-1-[1-(4,4,4-trifluorobutanoyl)piperidin-4-yl]imidazolidine-2,4-dione
2189497-71-8
20μmol
$118.5 2023-09-08
Life Chemicals
F6529-1759-1mg
3-methyl-1-[1-(4,4,4-trifluorobutanoyl)piperidin-4-yl]imidazolidine-2,4-dione
2189497-71-8
1mg
$81.0 2023-09-08
Life Chemicals
F6529-1759-2mg
3-methyl-1-[1-(4,4,4-trifluorobutanoyl)piperidin-4-yl]imidazolidine-2,4-dione
2189497-71-8
2mg
$88.5 2023-09-08
Life Chemicals
F6529-1759-3mg
3-methyl-1-[1-(4,4,4-trifluorobutanoyl)piperidin-4-yl]imidazolidine-2,4-dione
2189497-71-8
3mg
$94.5 2023-09-08
Life Chemicals
F6529-1759-4mg
3-methyl-1-[1-(4,4,4-trifluorobutanoyl)piperidin-4-yl]imidazolidine-2,4-dione
2189497-71-8
4mg
$99.0 2023-09-08
Life Chemicals
F6529-1759-5mg
3-methyl-1-[1-(4,4,4-trifluorobutanoyl)piperidin-4-yl]imidazolidine-2,4-dione
2189497-71-8
5mg
$103.5 2023-09-08
Life Chemicals
F6529-1759-10mg
3-methyl-1-[1-(4,4,4-trifluorobutanoyl)piperidin-4-yl]imidazolidine-2,4-dione
2189497-71-8
10mg
$118.5 2023-09-08

3-methyl-1-[1-(4,4,4-trifluorobutanoyl)piperidin-4-yl]imidazolidine-2,4-dione Related Literature

Additional information on 3-methyl-1-[1-(4,4,4-trifluorobutanoyl)piperidin-4-yl]imidazolidine-2,4-dione

Introduction to 3-methyl-1-[1-(4,4,4-trifluorobutanoyl)piperidin-4-yl]imidazolidine-2,4-dione (CAS No. 2189497-71-8)

3-methyl-1-[1-(4,4,4-trifluorobutanoyl)piperidin-4-yl]imidazolidine-2,4-dione, with the CAS number 2189497-71-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazolidine derivatives and is characterized by its unique structural features, including a trifluorobutanoyl group and a piperidine ring. These structural elements contribute to its potential therapeutic applications and biological activities.

The 3-methyl substituent on the imidazolidine ring and the 1-(4,4,4-trifluorobutanoyl)piperidin-4-yl moiety are critical for the compound's pharmacological properties. The trifluoromethyl group is known for its ability to enhance lipophilicity and metabolic stability, which are essential for improving drug-like properties. The piperidine ring, on the other hand, provides conformational flexibility and can interact with various biological targets, making this compound a promising candidate for drug development.

Recent studies have explored the potential of 3-methyl-1-[1-(4,4,4-trifluorobutanoyl)piperidin-4-yl]imidazolidine-2,4-dione in various therapeutic areas. One of the key areas of interest is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in signal transduction pathways and are involved in numerous physiological processes. The ability of this compound to interact with GPCRs suggests its potential in treating conditions such as cardiovascular diseases, neurological disorders, and metabolic syndromes.

In addition to its GPCR modulating properties, 3-methyl-1-[1-(4,4,4-trifluorobutanoyl)piperidin-4-yl]imidazolidine-2,4-dione has shown promising results in preclinical studies as an inhibitor of specific enzymes. For instance, it has been evaluated for its inhibitory activity against phosphodiesterases (PDEs), which are enzymes that hydrolyze cyclic nucleotides such as cAMP and cGMP. PDE inhibitors have been successfully used in the treatment of conditions like erectile dysfunction and heart failure. The selective inhibition of PDEs by this compound could lead to new therapeutic strategies for these and other related conditions.

The pharmacokinetic profile of 3-methyl-1-[1-(4,4,4-trifluorobutanoyl)piperidin-4-yl]imidazolidine-2,4-dione has also been extensively studied. Its high lipophilicity and metabolic stability contribute to favorable absorption and distribution properties. Preclinical data indicate that this compound exhibits good oral bioavailability and a reasonable half-life, making it suitable for once-daily dosing regimens. These pharmacokinetic characteristics are crucial for ensuring effective drug delivery and sustained therapeutic effects.

Furthermore, the safety profile of 3-methyl-1-[1-(4,4,4-trifluorobutanoyl)piperidin-4-yl]imidazolidine-2,4-dione has been evaluated in various animal models. Toxicity studies have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support its potential for further clinical development.

In conclusion, 3-methyl-1-[1-(4,4,4-trifluorobutanoyl)piperidin-4-yl]imidazolidine-2,4-dione (CAS No. 2189497-71-8) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive target for the development of new therapeutic agents. Ongoing research continues to explore its full potential in various therapeutic areas, with the aim of bringing new treatments to patients in need.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd